Cas no 81000-11-5 (6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile)

6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile structure
81000-11-5 structure
Product Name:6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
CAS No:81000-11-5
MF:C14H12N4O
MW:252.271282196045
CID:704679
PubChem ID:600131
Update Time:2025-04-19

6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-1,4-dihydro-3-methyl-4-phenyl-
    • 6-amino-3-methyl-4-phenyl-2,4-dihydropyrano[2,3-c]-pyrazole-5-carbonitrile
    • 6-amino-3-methyl-4-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
    • XOPHPVPLGMSODQ-UHFFFAOYSA-
    • AKOS000310145
    • CCG-237976
    • 6-AMINO-3-METHYL-4-PHENYL-4H-PYRANO[3,2-D]PYRAZOLE-5-CARBONITRILE
    • CS-0280157
    • InChI=1/C14H12N4O/c1-8-11-12(9-5-3-2-4-6-9)10(7-15)13(16)19-14(11)18-17-8/h2-6,12H,16H2,1H3,(H,17,18)
    • IDI1_014180
    • MFCD00245325
    • NS00016452
    • 4H-Pyrazolo[3,4-b]pyran-5-carbonitrile, 6-amino-3-methyl-4-phenyl-
    • 6-AMINO-3-METHYL-4-PHENYL-2H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
    • 6-amino-2,4-dihydro-3-methyl-4-phenylpyrano[2,3-c]pyrazole-5-carbonitrile
    • C14H12N4O
    • 6-Amino-3-methyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • EN300-229722
    • MS-11058
    • SR-01000508004
    • HMS1438O21
    • AKOS016043020
    • 6-Amino-3-methyl-4-phenyl-2,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile
    • 312266-61-8
    • CHEMBL4292411
    • SR-01000508004-1
    • AKOS000297091
    • 81000-11-5
    • 6-amino-3-methyl-4-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • 6-Amino-3-methyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile #
    • NCGC00422004-01
    • SCHEMBL9900112
    • Maybridge3_002793
    • 6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
    • Inchi： 1S/C14H12N4O/c1-8-11-12(9-5-3-2-4-6-9)10(7-15)13(16)19-14(11)18-17-8/h2-6,12H,16H2,1H3,(H,17,18)
    • InChI Key： XOPHPVPLGMSODQ-UHFFFAOYSA-N
    • SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C2C1=NNC=2C)N

Computed Properties

  • Exact Mass: 252.101
  • Monoisotopic Mass: 252.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Melting Point: 174 - 178 ° C (ethanol)
  • LogP: 2.63658

6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Pricemore >>

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6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:81000-11-5)6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
Order Number:A1179139
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:41
Price ($):311.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:81000-11-5)6-Amino-3-methyl-4-phenyl-2,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
A1179139
Purity:99%
Quantity:1g
Price ($):311.0
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